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Introduction

3-(4-Chlorophenoxy)piperidine hydrochloride is a versatile heterocyclic compound of
significant interest to the scientific community, particularly in the realms of pharmaceutical and
agrochemical development. Its molecular architecture, featuring a piperidine ring substituted at
the 3-position with a 4-chlorophenoxy group, makes it a valuable intermediate in the synthesis
of complex, biologically active molecules.[1] The piperidine scaffold itself is a highly privileged
motif in medicinal chemistry, known for enhancing druggability, improving pharmacokinetic
properties, and offering conformational flexibility to interact with biological targets.[2] This guide
provides a comprehensive technical overview of 3-(4-Chlorophenoxy)piperidine
hydrochloride, covering its chemical properties, a plausible synthetic pathway, diverse
applications, and essential safety protocols for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

The fundamental characteristics of 3-(4-Chlorophenoxy)piperidine hydrochloride are
summarized below. It is important to note that multiple CAS numbers appear in commercial
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listings for this compound; this may be due to different suppliers or batches. The most

frequently cited numbers are included for comprehensive reference.

Property Data Reference(s)
CAS Number 38247-51-7, 1170088-28-4 [1]I3]
Molecular Formula C11H14CINO-HCI [1]
Molecular Weight 248.15 g/mol [11[3]
White to pale yellow powder
Appearance (inferred from related [4]
compounds)
CIC1=CC=C(OC2CNCCC2)C=
SMILES [3]
C1.[H]CI
OXELOOCWZRBKSV-
InChl Key UHFFFAOYNA-N (for the free [5]
base)
Topological Polar Surface Area
21.26 A2 [3]
(TPSA)
logP 2.8926 [3]
Storage Conditions Store at 0-8°C [1]

Synthesis and Manufacturing

While specific, peer-reviewed synthetic procedures for 3-(4-Chlorophenoxy)piperidine
hydrochloride are not extensively detailed in the public domain, a logical and efficient pathway
can be devised based on established principles of organic chemistry, particularly the
Williamson ether synthesis. This proposed workflow is designed for high yield and purity, which
are critical for subsequent applications in drug discovery.

The causality behind this experimental design is rooted in its efficiency and control. Using a
Boc-protected piperidine derivative (tert-butyl 3-hydroxypiperidine-1-carboxylate) prevents
unwanted N-alkylation side reactions. Sodium hydride (NaH) is a strong, non-nucleophilic base,
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ideal for deprotonating the secondary alcohol to form the alkoxide in situ. The subsequent SN2
reaction with 4-chlorofluorobenzene is generally efficient. Finally, acidic deprotection not only
removes the Boc group but also concurrently forms the desired hydrochloride salt, making it an
atom-economical final step.

R Step 1: nthesis
Boc-3-hydroxyp|per|d|nej 4-Chlorophenol

1. NaH, THF
2. (Reagents for ether synthesis)

v
Eert-ButyI 3-(4-chlorophenoxy)piperidine-l—carboxyla@

HCI in Dioxane

Step 2: Deprotection and Salt Formation

@-(4-Ch|orophenoxy)piperidine hydrochlorid9

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3-(4-Chlorophenoxy)piperidine hydrochloride.

Applications and Research Significance

The utility of 3-(4-Chlorophenoxy)piperidine hydrochloride spans multiple scientific
disciplines, underscoring its importance as a versatile chemical building block.

o Pharmaceutical Development: This is the primary application area. The compound serves as
a crucial starting material or intermediate in the synthesis of novel therapeutic agents,
particularly those targeting neurological disorders.[1][4] The piperidine moiety can influence a
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drug's interaction with neurotransmitter systems, making it a valuable scaffold for CNS drug
discovery.[1][2]

o Agrochemical Formulations: It is employed in the creation of next-generation herbicides and
pesticides.[1] The specific toxiphore of the 4-chlorophenoxy group combined with the
piperidine carrier can lead to enhanced efficacy and selectivity in crop protection products.

e Biochemical Research: Researchers utilize this compound in studies of receptor binding and
cell signaling pathways.[1][4] Its defined structure allows for the systematic probing of ligand-
receptor interactions, aiding in the elucidation of complex cellular mechanisms.

» Material Science and Analytical Chemistry: The compound also finds niche applications in
the development of specialty polymers and as a reference standard in chromatographic
analysis, ensuring the accurate quantification of complex mixtures.[1]

3-(4-Chlorophenoxy)piperidine HCI

Intermediate for Scaffold for Tool for Specialty
Bioactive Molecules / Pesticidal Agents Probing Biological Systems Chemical

Key Apphcatlon Areas
Pharmaceuticals Agrochemlcals Biochemical Research Other Fields
(Neurological Disorders) (Herbicides, Pest|C|des) (Receptor Binding Studies) (Material Science, Analytics)

Click to download full resolution via product page
Caption: Logical relationship between the core compound and its major applications.

Experimental Protocol: N-Alkylation

To demonstrate the utility of 3-(4-Chlorophenoxy)piperidine hydrochloride as a synthetic
intermediate, the following is a self-validating protocol for a standard N-alkylation reaction. This
procedure is representative of a common subsequent step in a drug discovery workflow.

Objective: To synthesize N-benzyl-3-(4-chlorophenoxy)piperidine from the hydrochloride salt.
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Materials:

¢ 3-(4-Chlorophenoxy)piperidine hydrochloride
e Benzyl bromide

o Potassium carbonate (K2COs), anhydrous

o Acetonitrile (CHsCN), anhydrous

¢ Dichloromethane (DCM)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

» Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel

e Rotary evaporator

Methodology:

e Neutralization: In a 100 mL round-bottom flask, dissolve 3-(4-Chlorophenoxy)piperidine
hydrochloride (1.0 eq) in a mixture of DCM and saturated NaHCOs solution. Stir vigorously
for 15 minutes.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
aqueous layer twice with DCM. Combine all organic extracts.

o Causality: This step is crucial to convert the hydrochloride salt to its free base form, which
is the nucleophilic species required for the subsequent alkylation.
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e Drying and Concentration: Dry the combined organic layer over anhydrous MgSOu4, filter, and
concentrate under reduced pressure using a rotary evaporator to yield the free base, 3-(4-
chlorophenoxy)piperidine.

o Alkylation Reaction: Immediately dissolve the resulting free base in anhydrous acetonitrile.
Add anhydrous potassium carbonate (2.5 eq) followed by benzyl bromide (1.1 eq).

o Causality: K2COs acts as a base to neutralize the HBr formed during the reaction, driving
the equilibrium towards the product. Acetonitrile is a suitable polar aprotic solvent for this
SN2 reaction.

o Reaction Monitoring: Heat the mixture to 60°C and stir for 4-6 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature and filter off
the solids. Concentrate the filtrate under reduced pressure.

 Purification: Redissolve the crude residue in DCM and wash with water and then brine. Dry
the organic layer over MgSOa, filter, and concentrate. Purify the crude product by column
chromatography on silica gel to obtain the pure N-benzyl-3-(4-chlorophenoxy)piperidine.

o Self-Validation: The purity of the final product can be confirmed by *H NMR, 3C NMR, and
mass spectrometry, which will validate the success of the protocol.

Safety, Handling, and Storage

3-(4-Chlorophenoxy)piperidine hydrochloride and related piperidine derivatives require
careful handling due to their potential toxicity and irritant properties.[6][7][8]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

» Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile). Wear a lab coat or a
protective suit.[8]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. Avoid
breathing dust.[7][8]
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GHS Hazard and Precautionary Statements (based on related compounds):
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Hazard Class

Statement

Precautionary
Reference(s)
Measures

Acute Toxicity, Oral

H301: Toxic if

swallowed

P264: Wash hands
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
this product.
P301+P310: IF [6][8]
SWALLOWED:
Immediately call a
POISON CENTER or
doctor/physician.
P405: Store locked

up.

Skin Irritation

H315: Causes skin

irritation

P280: Wear protective
gloves. P302+P352:

IF ON SKIN: Wash

with plenty of soap

and water. [7]
P332+P313: If skin

irritation occurs: Get
medical

advice/attention.

Eye Irritation

H319: Causes serious

eye irritation

P280: Wear eye [7]
protection.
P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.
Remove contact

lenses, if present and

easy to do. Continue
rinsing. P337+P313: If

eye irritation persists:
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Get medical

advice/attention.

Spill Response:

e Minor Spills: Clean up spills immediately. Avoid generating dust. Use dry clean-up
procedures (sweep or vacuum) and place the material in a sealed, labeled container for
disposal.[7]

e Major Spills: Evacuate the area. Alert emergency responders. Wear appropriate PPE and
prevent the spillage from entering drains or water courses.[7]

Storage and Disposal:

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, locked up
as per regulations.[1][7] Recommended storage temperature is between 0-8°C.[1]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[6]

Conclusion

3-(4-Chlorophenoxy)piperidine hydrochloride stands out as a chemical intermediate of
considerable value. Its well-defined structure provides a reliable foundation for building
molecular complexity, leading to advancements in pharmaceuticals, agrochemicals, and
fundamental biochemical research. The insights and protocols detailed in this guide are
intended to equip researchers with the necessary technical knowledge to handle, utilize, and
innovate with this important compound safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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